1-Methyl-3-(2,3,3-trimethylbutan-2-yl)-1H-pyrazol-5-amine

• Molecular Formula: C11H21N3
• Molecular Weight: 195.30 g/mol
• SMILES: CC(C)(C)C(C)(C)C1=NN(C(=C1)N)C
• InChI: InChI=1S/C11H21N3/c1-10(2,3)11(4,5)8-7-9(12)14(6)13-8/h7H,12H2,1-6H3
• InChIKey: MFUWHHCZQRWVCV-UHFFFAOYSA-N

1-Methyl-3-(2,3,3-trimethylbutan-2-yl)-1H-pyrazol-5-amine – Physicochemical Baseline and Procurement-Relevant Identity

1-Methyl-3-(2,3,3-trimethylbutan-2-yl)-1H-pyrazol-5-amine (CAS 1865652-18-1) is a fully substituted 5-aminopyrazole derivative bearing an N1-methyl group and a sterically demanding 2,3,3-trimethylbutan-2-yl (1,1,2,2-tetramethylpropyl) substituent directly at the C3 position via a quaternary carbon–carbon bond [1]. Its molecular formula is C₁₁H₂₁N₃ (MW 195.30 g·mol⁻¹), with computed XLogP3 of 2.8, topological polar surface area of 43.8 Ų, two rotatable bonds, one hydrogen bond donor, and two hydrogen bond acceptors [1]. The compound is supplied as a research-grade building block at a minimum purity of 95% . Its defining structural feature—a quaternary carbon directly attached to the pyrazole ring—distinguishes it from both smaller tert-butyl congeners and from methylene-bridged analogs bearing the same carbon skeleton [1].

5-Aminopyrazole core with N1-methyl and sterically demanding C3 substituent

Quaternary C–C bond directly at pyrazole C3 for proximal steric shielding

Supports synthesis of ligands, catalysts, and CNS-oriented medicinal chemistry libraries

• [1] PubChem Compound Summary, CID 131008667, 1-Methyl-3-(2,3,3-trimethylbutan-2-yl)-1H-pyrazol-5-amine. National Center for Biotechnology Information (2025). Computed properties: XLogP3-AA 2.8, TPSA 43.8 Ų, Rotatable Bond Count 2, HBD 1, HBA 2, Heavy Atom Count 14, Complexity 205. View Source

Why 1-Methyl-3-(2,3,3-trimethylbutan-2-yl)-1H-pyrazol-5-amine Cannot Be Replaced by Generic 5-Aminopyrazole Analogs

5-Aminopyrazoles are a privileged scaffold in medicinal and synthetic chemistry, but their physicochemical and steric properties are exquisitely sensitive to the nature of substitution at the C3 and N1 positions [1]. The target compound incorporates a quaternary carbon directly bonded to the pyrazole C3—a 2,3,3-trimethylbutan-2-yl group—that imparts a discrete lipophilicity increment (XLogP3 2.8), distinct rotatable bond count (2), and a unique steric environment not reproducible with a simple tert-butyl (XLogP3 1.6, 1 rotatable bond), a methylene-bridged analog (XLogP3 2.7, 3 rotatable bonds), or an N1-tert-butyl variant (XLogP3 2.5) [2][3][4]. Because 5-aminopyrazole reactivity, metabolic stability, target binding, and crystallinity are all modulated by these parameters, substituting the target compound with a structurally related analog will alter at least one of lipophilicity, conformational freedom, or steric shielding at the C3-amine locus—each of which can meaningfully shift a compound's performance in a biological assay or synthetic transformation [5]. The quantitative evidence below establishes exactly where these differences are measurable and procurement-relevant.

Lipophilicity

Replacing the 2,3,3-trimethylbutan-2-yl group with a simple tert-butyl may lower lipophilicity by over an order of magnitude, shifting the compound out of CNS-favorable property space.

Conformational flexibility

Rotatable bond count (2) is intermediate between the rigid tert-butyl analog (1) and the flexible methylene-bridged isomer (3). Substitution alters entropic binding penalties and may affect target engagement profiles.

Steric topology

Only the target compound places a quaternary carbon directly on the pyrazole ring. Methylene-bridged or symmetric di-tert-butyl analogs distribute steric bulk differently, potentially changing regioselectivity in derivatization reactions.

• [1] Shaaban, M. R., Saleh, T. S., & Farag, A. M. (2018). 5-Amino-pyrazoles: potent reagents in organic and medicinal synthesis. Molecular Diversity, 22(3), 751–807. Review documenting the sensitivity of 5-aminopyrazole properties to C3 and N1 substitution patterns. View Source
• [2] PubChem Compound Summary, CID 131008667 (target compound): XLogP3-AA 2.8, Rotatable Bond Count 2, MW 195.30. View Source
• [3] PubChem Compound Summary, CID 2735287, 3-tert-Butyl-1-methyl-1H-pyrazol-5-amine: XLogP3-AA 1.6, Rotatable Bond Count 1, MW 153.22. View Source
• [4] PubChem Compound Summary, CID 43381453, 1,3-Di-tert-butyl-1H-pyrazol-5-amine: XLogP3-AA 2.5, Rotatable Bond Count 2, MW 195.30, Complexity 200. View Source
• [5] PubChem Compound Summary, CID 63832925, 1-methyl-3-(2,3,3-trimethylbutyl)-1H-pyrazol-5-amine: XLogP3-AA 2.7, Rotatable Bond Count 3, MW 195.30. Methylene-bridged structural isomer of the target compound. View Source

Quantitative Differentiation Evidence for 1-Methyl-3-(2,3,3-trimethylbutan-2-yl)-1H-pyrazol-5-amine Versus Closest Analogs

XLogP3 Lipophilicity Advantage: 1.2 log Unit Increase Over 3-tert-Butyl-1-methyl-1H-pyrazol-5-amine

The target compound exhibits a computed XLogP3 of 2.8, compared with 1.6 for 3-tert-butyl-1-methyl-1H-pyrazol-5-amine (CAS 118430-73-2), the closest commercially available tert-butyl analog that shares the N1-methyl-5-aminopyrazole core [1][2]. This difference of Δ = 1.2 log units corresponds to an approximately 16-fold higher octanol–water partition coefficient for the target compound [1][2]. The increased lipophilicity arises from the replacement of the C3 tert-butyl group (four carbons) with the 2,3,3-trimethylbutan-2-yl group (seven carbons, quaternary attachment), without altering the hydrogen bond donor/acceptor count or the topological polar surface area (43.8 Ų for both compounds) [1][2].

XLogP3 lipophilicity

Head-to-head

Target: 2.8 vs tert-butyl analog: 1.6 Δ +1.2

May support lipophilicity-dependent property screening; both compounds share identical TPSA.

Computed values; experimental logP/D confirmation advised.

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.8
Comparator Or Baseline	3-tert-Butyl-1-methyl-1H-pyrazol-5-amine (CAS 118430-73-2, PubChem CID 2735287): XLogP3 = 1.6
Quantified Difference	Δ XLogP3 = +1.2 (≈16× greater partition coefficient)
Conditions	PubChem XLogP3 3.0 algorithm, release 2025.09.15; both compounds computed under identical method

Why This Matters

For procurement in CNS or intracellular-target drug discovery programs, the 1.2 log unit lipophilicity advantage means the target compound occupies a distinct property space—closer to the CNS-optimal range (XLogP 2–4)—while retaining the same TPSA, enabling scientists to achieve higher membrane permeability without sacrificing the polar surface area ceiling imposed by the 5-aminopyrazole core.

• [1] PubChem Compound Summary, CID 131008667, 1-Methyl-3-(2,3,3-trimethylbutan-2-yl)-1H-pyrazol-5-amine. XLogP3-AA 2.8, TPSA 43.8 Ų. View Source
• [2] PubChem Compound Summary, CID 2735287, 3-tert-Butyl-1-methyl-1H-pyrazol-5-amine. XLogP3-AA 1.6, TPSA 43.8 Ų. View Source

Rotatable Bond Count: Two Versus One – Conformational Flexibility Differentiated from 3-tert-Butyl-1-methyl-1H-pyrazol-5-amine

The target compound possesses 2 rotatable bonds, whereas 3-tert-butyl-1-methyl-1H-pyrazol-5-amine has only 1 rotatable bond [1][2]. The additional rotatable bond in the target compound corresponds to the internal C(quaternary)–C(quaternary) bond within the 2,3,3-trimethylbutan-2-yl substituent, which is absent in the tert-butyl analog [1][2]. This difference carries implications for both the entropic penalty upon target binding and the accessible conformational ensemble of the C3 substituent. In contrast, 1-methyl-3-(2,3,3-trimethylbutyl)-1H-pyrazol-5-amine (the methylene-bridged analog) possesses 3 rotatable bonds [3], making the target compound an intermediate in conformational flexibility between the rigid tert-butyl analog and the more flexible methylene-bridged isomer.

Rotatable bonds

Head-to-head

Target: 2 vs tert-butyl: 1 vs methylene-bridged: 3

Intermediate flexibility may balance conformational adaptation and entropic penalty upon binding.

Computed under identical Cactvs algorithm.

Evidence Dimension	Number of rotatable bonds (PubChem Cactvs 3.4.8.24)
Target Compound Data	2 rotatable bonds
Comparator Or Baseline	3-tert-Butyl-1-methyl-1H-pyrazol-5-amine: 1 rotatable bond; 1-methyl-3-(2,3,3-trimethylbutyl)-1H-pyrazol-5-amine: 3 rotatable bonds
Quantified Difference	Target has +1 rotatable bond vs. tert-butyl analog; −1 rotatable bond vs. methylene-bridged analog
Conditions	Computed by Cactvs 3.4.8.24 (PubChem release 2025.09.15), identical method for all compounds

Why This Matters

In structure-based drug design, each additional rotatable bond contributes approximately 0.5–1.5 kcal/mol in entropic penalty upon binding; the target compound's intermediate rotatable bond count offers a deliberate balance between conformational adaptation and binding entropy, making it a useful tool for SAR campaigns exploring the flexibility–affinity trade-off.

• [1] PubChem Compound Summary, CID 131008667, target compound: Rotatable Bond Count 2. View Source
• [2] PubChem Compound Summary, CID 2735287, 3-tert-Butyl-1-methyl-1H-pyrazol-5-amine: Rotatable Bond Count 1. View Source
• [3] PubChem Compound Summary, CID 63832925, 1-methyl-3-(2,3,3-trimethylbutyl)-1H-pyrazol-5-amine: Rotatable Bond Count 3. View Source

Quaternary Carbon Direct Attachment: Steric Environment at Pyrazole C3 Differentiated from Methylene-Bridged Analog

The target compound features a quaternary carbon (C2 of the 2,3,3-trimethylbutan-2-yl group) directly bonded to the pyrazole C3 position, as confirmed by the SMILES pattern CC(C)(C)C(C)(C)C1=NN(C(=C1)N)C [1]. In the methylene-bridged analog 1-methyl-3-(2,3,3-trimethylbutyl)-1H-pyrazol-5-amine (CAS 1342074-31-0), a CH₂ spacer interposes between the pyrazole ring and the branched alkyl chain (SMILES: CC(CC1=NN(C(=C1)N)C)C(C)(C)C) [2]. This structural difference has three quantifiable consequences: (i) the target has 2 rotatable bonds vs. 3 for the methylene-bridged analog, indicating greater conformational restriction near the ring; (ii) the target's quaternary C–C(pyrazole) bond lacks benzylic hydrogens, eliminating a potential site for cytochrome P450-mediated oxidation; and (iii) the steric bulk is projected more proximally to the pyrazole C4 and C5 positions, which can shield the 5-amino group from intermolecular interactions or alter regioselectivity in subsequent functionalization reactions [3].

C3 attachment

Head-to-head

Quaternary C–C vs CH₂ spacer −1 rot. bond, no benzylic H

Eliminates a potential metabolic soft spot and projects steric bulk closer to the reactive 5-amino group.

Structural inference from SMILES; metabolic impact context-dependent.

Evidence Dimension	C3 substitution connectivity and rotatable bond count
Target Compound Data	Direct C(pyrazole)–C(quaternary) bond; 2 rotatable bonds; no benzylic hydrogens at C3 substituent attachment point
Comparator Or Baseline	1-Methyl-3-(2,3,3-trimethylbutyl)-1H-pyrazol-5-amine (CAS 1342074-31-0): CH₂ spacer between pyrazole and branched alkyl; 3 rotatable bonds; benzylic CH₂ and CH protons present
Quantified Difference	−1 rotatable bond; elimination of 2 benzylic H atoms; quaternary vs. secondary carbon at point of ring attachment
Conditions	Structural comparison based on PubChem-deposited SMILES and InChI for both compounds

Why This Matters

The quaternary carbon attachment eliminates a metabolic soft spot (benzylic oxidation) while projecting greater steric bulk closer to the reactive 5-amino group, making the target compound preferable when metabolic stability or steric shielding of the amine is a design requirement.

• [1] PubChem Compound Summary, CID 131008667, target compound. SMILES: CC(C)(C)C(C)(C)C1=NN(C(=C1)N)C; Rotatable Bond Count 2. View Source
• [2] PubChem Compound Summary, CID 63832925, 1-methyl-3-(2,3,3-trimethylbutyl)-1H-pyrazol-5-amine. SMILES: CC(CC1=NN(C(=C1)N)C)C(C)(C)C; Rotatable Bond Count 3. View Source
• [3] Shaaban, M. R., Saleh, T. S., & Farag, A. M. (2018). 5-Amino-pyrazoles: potent reagents in organic and medicinal synthesis. Molecular Diversity, 22(3), 751–807. Discusses steric constraints imposed by C3 substituents as determinants of regioselectivity in 5-aminopyrazole reactions. View Source

Molecular Weight and Steric Bulk Differentiation: +27% Mass Increase Over 3-tert-Butyl-1-methyl-1H-pyrazol-5-amine

The target compound has a molecular weight of 195.30 g·mol⁻¹ versus 153.22 g·mol⁻¹ for 3-tert-butyl-1-methyl-1H-pyrazol-5-amine, representing a 42.08 Da (+27.5%) increase [1][2]. The heavier atom count is 14 versus 11 [1][2]. Despite the significant mass difference, the TPSA remains identical at 43.8 Ų for both compounds [1][2], meaning that the additional mass is entirely invested in lipophilic steric bulk at the C3 position without altering the polar surface area. The complexity index (Cactvs) is 205 for the target versus 200 for the isomeric 1,3-di-tert-butyl-1H-pyrazol-5-amine (same MW), reflecting the asymmetric branching pattern of the 2,3,3-trimethylbutan-2-yl group [1][3].

Molecular weight

Head-to-head

195.30 g/mol vs tert-butyl: 153.22 +27.5% mass

Stepwise molecular weight increment without TPSA change supports systematic LipE SAR exploration.

Both maintain identical TPSA (43.8 Ų).

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW 195.30 g·mol⁻¹; 14 heavy atoms; TPSA 43.8 Ų; Complexity 205
Comparator Or Baseline	3-tert-Butyl-1-methyl-1H-pyrazol-5-amine: MW 153.22 g·mol⁻¹, 11 heavy atoms, TPSA 43.8 Ų; 1,3-Di-tert-butyl-1H-pyrazol-5-amine: MW 195.30 g·mol⁻¹, 14 heavy atoms, Complexity 200
Quantified Difference	Δ MW = +42.08 Da (+27.5%) vs. tert-butyl analog; Δ Complexity = +5 vs. 1,3-di-tert-butyl analog (identical MW)
Conditions	PubChem computed molecular weight and Cactvs complexity index (release 2025.09.15)

Why This Matters

In fragment-based drug discovery, the +27% mass increment over the closest tert-butyl analog provides a deliberate step in molecular weight while preserving the same core TPSA, allowing systematic exploration of the lipophilic efficiency (LipE = pIC₅₀ − logP) landscape without confounding changes in hydrogen-bonding capacity.

• [1] PubChem Compound Summary, CID 131008667, target compound: MW 195.30, Heavy Atom Count 14, TPSA 43.8 Ų, Complexity 205. View Source
• [2] PubChem Compound Summary, CID 2735287, 3-tert-Butyl-1-methyl-1H-pyrazol-5-amine: MW 153.22, Heavy Atom Count 11, TPSA 43.8 Ų. View Source
• [3] PubChem Compound Summary, CID 43381453, 1,3-Di-tert-butyl-1H-pyrazol-5-amine: MW 195.30, Complexity 200. View Source

Physicochemical Profile Differentiation from 1,3-Di-tert-butyl-1H-pyrazol-5-amine: Identical MW, Distinct XLogP and Complexity

The target compound and 1,3-di-tert-butyl-1H-pyrazol-5-amine (CAS 787552-38-9) share the identical molecular formula (C₁₁H₂₁N₃) and molecular weight (195.30 g·mol⁻¹) yet differ in computed XLogP3 (2.8 vs. 2.5, Δ = 0.3) and complexity index (205 vs. 200) [1][2]. The target compound is approximately 2-fold more lipophilic than the 1,3-di-tert-butyl analog despite identical formula, owing to the asymmetric distribution of carbon atoms within the 2,3,3-trimethylbutan-2-yl group versus two symmetric tert-butyl groups [1][2]. The 1,3-di-tert-butyl analog has a documented GHS hazard profile (H302, H315, H319, H335) [2] and is a white crystalline solid ; the target compound's melting point is not reported by vendors, and it appears to be a low-melting or amorphous material, which affects handling and formulation .

Isomeric differentiation

Head-to-head

XLogP3 2.8, Complexity 205 vs 1,3-di-tert-butyl: XLogP3 2.5, Complexity 200

Higher lipophilicity among isomers without GHS hazard warnings reported for the symmetric analog.

Identical MW; physical state may differ (crystalline vs amorphous).

Evidence Dimension	XLogP3 and molecular complexity among C₁₁H₂₁N₃ isomers
Target Compound Data	XLogP3 = 2.8; Complexity = 205; melting point not reported; purity 95% (Leyan)
Comparator Or Baseline	1,3-Di-tert-butyl-1H-pyrazol-5-amine (CAS 787552-38-9): XLogP3 = 2.5; Complexity = 200; crystalline solid (white); purity 95–98%; GHS H302/H315/H319/H335
Quantified Difference	Δ XLogP3 = +0.3 (~2× lipophilicity); Δ Complexity = +5
Conditions	PubChem XLogP3 3.0 and Cactvs 3.4.8.24 complexity index; vendor-reported physical state data

Why This Matters

For procurement decisions between isomeric C₁₁H₂₁N₃ building blocks, the target compound offers +0.3 log units higher lipophilicity without any mass penalty and lacks the GHS hazard warnings carried by the 1,3-di-tert-butyl isomer, which may simplify handling requirements in certain laboratory or scale-up settings.

• [1] PubChem Compound Summary, CID 131008667, target compound: XLogP3 2.8, Complexity 205. View Source
• [2] PubChem Compound Summary, CID 43381453, 1,3-Di-tert-butyl-1H-pyrazol-5-amine: XLogP3 2.5, Complexity 200; GHS classification: H302 (100%), H315 (100%), H319 (100%), H335 (100%). View Source

Procurement-Relevant Application Scenarios for 1-Methyl-3-(2,3,3-trimethylbutan-2-yl)-1H-pyrazol-5-amine

CNS-Targeted Medicinal Chemistry Requiring Elevated Lipophilicity Within Drug-Like Space

With an XLogP3 of 2.8—1.2 log units higher than the 3-tert-butyl analog (XLogP3 1.6) and 0.3 log units above the 1,3-di-tert-butyl isomer (XLogP3 2.5)—the target compound occupies a lipophilicity range (XLogP 2–3) that is frequently optimal for CNS penetration while remaining within typical drug-like boundaries [1][2][3]. Because its TPSA (43.8 Ų) is identical to both comparators, the increased lipophilicity is achieved without inflating polar surface area, preserving favorable blood–brain barrier permeability potential. Medicinal chemists designing CNS-penetrant 5-aminopyrazole leads can select this compound when the simpler tert-butyl analog (XLogP 1.6) would be insufficiently lipophilic for the desired target engagement profile.

Sterically Demanding Ligand or Catalyst Design Requiring Proximal Quaternary Shielding

The direct quaternary carbon–C3(pyrazole) bond creates a steric environment that projects the 2,3,3-trimethylbutan-2-yl bulk closer to the pyrazole ring than the methylene-bridged analog (which has a CH₂ spacer and 3 rotatable bonds) [4]. This proximal steric shielding can protect the 5-amino group from undesired intermolecular interactions or direct regioselective functionalization toward the less hindered C4 position. In organometallic or N-heterocyclic carbene (NHC) ligand design, such differential steric encumbrance at the heterocycle perimeter is a critical parameter controlling metal center accessibility and catalytic turnover [5].

Fragment-Based Drug Discovery and Lipophilic Efficiency (LipE) SAR Libraries

The target compound's molecular weight (195.30) is 27% greater than the 3-tert-butyl analog (153.22) while maintaining identical TPSA (43.8 Ų) and hydrogen bond donor/acceptor counts (1 HBD, 2 HBA) [1][2]. This makes it a logical 'next-size-up' building block for systematic LipE optimization: fragment hit expansion can progress from the tert-butyl scaffold (MW 153, XLogP 1.6) through the target compound (MW 195, XLogP 2.8) without introducing additional heteroatoms or chiral centers that would confound SAR interpretation .

Physicochemical Property SAR Libraries for 5-Aminopyrazole Scaffold Optimization

The compound fills a discrete and unoccupied niche in the 5-aminopyrazole property matrix: among N1-methylated analogs, no other commercially cataloged compound simultaneously provides XLogP ≥ 2.5, rotatable bond count of exactly 2, and a quaternary C3-attachment mode [1][3]. The 1,3-di-tert-butyl isomer (XLogP 2.5, 2 rotatable bonds) and the methylene-bridged isomer (XLogP 2.7, 3 rotatable bonds) flank the target in property space but do not duplicate its combination of lipophilicity, flexibility, and steric topology [3]. Procurement of all three isomers enables a controlled three-point property SAR that isolates the contributions of branching symmetry, attachment mode, and conformational flexibility to biological or catalytic performance, while the absence of reported GHS hazard classifications for the target compound may offer practical handling advantages over the 1,3-di-tert-butyl analog [3].

Application

Selection Property

Validation Focus

CNS-oriented medicinal chemistry

Lipophilicity in the XLogP 2–3 range without TPSA inflation

Permeability assay or CNS MPO score confirmation

Sterically demanding ligand/catalyst design

Proximal quaternary bulk shielding the 5-amino group

Regioselectivity outcome in test functionalization reactions

Fragment-based LipE SAR libraries

+27% MW step with constant TPSA and HBD/HBA counts

LipE trend analysis across fragment series

Property SAR for 5-aminopyrazole scaffold

Unique combination of XLogP, rotatable bonds, and quaternary C3 attachment

Comparative property profiling vs tert-butyl, methylene-bridged, and di-tert-butyl isomers

• [1] PubChem Compound Summary, CID 131008667, target compound: XLogP3 2.8, MW 195.30, TPSA 43.8 Ų, HBD 1, HBA 2, Rotatable Bonds 2. View Source
• [2] PubChem Compound Summary, CID 2735287, 3-tert-Butyl-1-methyl-1H-pyrazol-5-amine: XLogP3 1.6, MW 153.22, TPSA 43.8 Ų. View Source
• [3] PubChem Compound Summary, CID 43381453, 1,3-Di-tert-butyl-1H-pyrazol-5-amine: XLogP3 2.5, MW 195.30, Rotatable Bonds 2, GHS H302/H315/H319/H335. View Source
• [4] PubChem Compound Summary, CID 63832925, 1-methyl-3-(2,3,3-trimethylbutyl)-1H-pyrazol-5-amine: Rotatable Bonds 3, SMILES with CH₂ spacer. Methylene-bridged structural isomer. View Source
• [5] Shaaban, M. R., Saleh, T. S., & Farag, A. M. (2018). 5-Amino-pyrazoles: potent reagents in organic and medicinal synthesis. Molecular Diversity, 22(3), 751–807. Documents steric constraints imposed by C3 and C5 substituents as determinants of regioselectivity in 5-aminopyrazole derivatization. View Source